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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B15568900

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK137647A is a potent and selective agonist for the Free Fatty Acid Receptor 4 (FFA4), also

known as G protein-coupled receptor 120 (GPR120). FFA4 is recognized as a key regulator of

various metabolic processes, including adipogenesis. The study of GSK137647A in

adipogenesis assays is crucial for understanding the therapeutic potential of FFA4 agonism in

metabolic diseases such as obesity and type 2 diabetes. These application notes provide

detailed protocols and data interpretation for utilizing GSK137647A in adipogenesis research.

Interestingly, the effect of GSK137647A on adipogenesis appears to be cell-type dependent.

While it has been shown to suppress the differentiation of bone mesenchymal stem cells

(BMSCs) into adipocytes, other studies using different FFA4 agonists in preadipocyte cell lines

like 3T3-L1 suggest a pro-adipogenic role. This highlights the importance of context and cell

model in studying FFA4 signaling.
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GSK137647A, as an FFA4 agonist, can modulate distinct signaling pathways depending on the

cellular context.

Inhibition of Adipogenesis in Mesenchymal Stem Cells: In bone mesenchymal stem cells

(BMSCs), GSK137647A has been demonstrated to suppress adipogenic differentiation. This

effect is attributed to the downregulation of key adipogenic transcription factors, Peroxisome

Proliferator-Activated Receptor gamma (PPARγ) and CCAAT/enhancer-binding protein alpha

(C/EBPα). Evidence suggests this is mediated, at least in part, through the activation of the

Wnt/β-catenin signaling pathway.[1]

Promotion of Adipogenesis in Preadipocytes: In contrast, studies with other FFA4 agonists,

such as TUG-891, in the 3T3-L1 preadipocyte cell line have shown a promotion of

adipogenesis. This pro-adipogenic effect is mediated through the activation of a Gq-coupled

pathway, leading to increased intracellular calcium ([Ca2+]i) and phosphorylation of

extracellular signal-regulated kinase 1/2 (ERK1/2). This cascade ultimately upregulates

PPARγ expression, driving adipocyte differentiation.

This dual functionality underscores the complexity of FFA4 signaling and suggests that

GSK137647A could be a valuable tool to dissect the differential regulation of adipogenesis in

various progenitor cell populations.

Data Presentation
The following table summarizes the quantitative effects of GSK137647A on adipogenic and

osteogenic markers in bone mesenchymal stem cells (BMSCs), as reported in a key study.
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Marker Treatment Group
Fold Change vs.
Control

Significance

Adipogenic Markers

PPARγ (mRNA) GSK137647A ↓ p < 0.05

C/EBPα (mRNA) GSK137647A ↓ p < 0.05

PPARγ (protein) GSK137647A Significantly Reduced Not specified

C/EBPα (protein) GSK137647A Significantly Reduced Not specified

Osteogenic Markers

ALP Activity GSK137647A ↑ (Time-dependent) p < 0.05

Runx2 (mRNA) GSK137647A ↑ p < 0.05

Osterix (mRNA) GSK137647A ↑ p < 0.05

β-catenin (protein) GSK137647A Significantly Increased Not specified

Data adapted from a study on the effects of GSK137647A on the differentiation of bone

mesenchymal stem cells from db/db mice.[1]

Experimental Protocols
Protocol 1: Adipogenesis Assay in 3T3-L1 Preadipocytes
This protocol describes a standard method for inducing adipogenesis in 3T3-L1 cells and how

to incorporate GSK137647A to investigate its effects.

Materials:

3T3-L1 preadipocytes

DMEM with high glucose, L-glutamine, and sodium pyruvate

Fetal Bovine Serum (FBS)

Calf Serum (CS)
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Penicillin-Streptomycin solution

Trypsin-EDTA

Phosphate-Buffered Saline (PBS)

3-isobutyl-1-methylxanthine (IBMX)

Dexamethasone

Insulin

GSK137647A

Oil Red O staining solution

Isopropanol

Multi-well culture plates

Procedure:

Cell Seeding: Seed 3T3-L1 preadipocytes in a multi-well plate at a density that allows them

to reach confluence within 2-3 days. Culture in DMEM supplemented with 10% Calf Serum

and 1% Penicillin-Streptomycin.

Induction of Differentiation (Day 0): Two days post-confluence, replace the medium with

differentiation medium (DMEM with 10% FBS, 1% Penicillin-Streptomycin, 0.5 mM IBMX, 1

µM Dexamethasone, and 10 µg/mL Insulin).

Treatment with GSK137647A:

To investigate the effect of GSK137647A, add the compound at various concentrations

(e.g., 1, 10, 50 µM) to the differentiation medium at Day 0. A vehicle control (e.g., DMSO)

should be included.

The optimal concentration of GSK137647A should be determined empirically, starting with

a range informed by previous studies.
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Maturation Phase (Day 2 onwards): After 48 hours, replace the differentiation medium with

maturation medium (DMEM with 10% FBS, 1% Penicillin-Streptomycin, and 10 µg/mL

Insulin).

Maintenance: Replace the maturation medium every 2 days. Continue to include

GSK137647A or vehicle in the medium for the desired treatment duration.

Assessment of Adipogenesis (Day 8-10):

Oil Red O Staining:

1. Wash cells with PBS and fix with 10% formalin for at least 1 hour.

2. Wash with water and then with 60% isopropanol.

3. Stain with Oil Red O solution for 20-30 minutes.

4. Wash with water until the background is clear.

5. Visualize and capture images using a microscope.

Quantitative Analysis:

1. After imaging, elute the Oil Red O stain from the cells using 100% isopropanol.

2. Measure the absorbance of the eluate at 490-520 nm using a plate reader.

Gene Expression Analysis: Harvest cells at different time points (e.g., Day 0, 2, 4, 8) for

RNA extraction and subsequent qPCR analysis of adipogenic marker genes (e.g., Pparg,

Cebpa, Fabp4, Adipoq).

Protein Analysis: Harvest cells for Western blot analysis of key adipogenic proteins (e.g.,

PPARγ, C/EBPα, FABP4).

Mandatory Visualizations
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Figure 1: Experimental Workflow for Adipogenesis Assay with GSK137647A

Cell Culture Differentiation & Treatment Analysis

Seed 3T3-L1 Preadipocytes Grow to Confluence 2 Days Post-Confluence Day 0: Induce Differentiation
(MDI Medium)

Add GSK137647A
(or Vehicle)

Day 2: Switch to
Maturation Medium (Insulin)

48 hours Maintain Culture
(Change medium every 2 days) Day 8-10: Assess Adipogenesis

Oil Red O Staining
Gene Expression (qPCR)

Protein Analysis (Western Blot)

Click to download full resolution via product page

Caption: Experimental workflow for assessing the effect of GSK137647A on 3T3-L1

adipogenesis.
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Figure 2: Signaling Pathways of FFA4 Agonists in Adipogenesis
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Caption: Contrasting signaling pathways of FFA4 agonism in different cell types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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